![molecular formula C21H20ClFN2O2 B2987280 4-(((1-(2-Chloro-6-fluorobenzoyl)piperidin-4-yl)methoxy)methyl)benzonitrile CAS No. 1396750-72-3](/img/structure/B2987280.png)
4-(((1-(2-Chloro-6-fluorobenzoyl)piperidin-4-yl)methoxy)methyl)benzonitrile
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Description
Scientific Research Applications
Oxindole Synthesis via Palladium‐catalyzed CH Functionalization
The compound has been utilized in the field of organic synthesis, specifically in the synthesis of oxindoles through Palladium-catalyzed CH functionalization. This methodology involves the use of Palladium acetate and 2-(Di-t-butylphosphino)biphenyl, highlighting its relevance in medicinal chemistry synthesis, particularly as a Serine palmitoyl transferase enzyme inhibitor 7, which is significant in the context of pharmaceutical research and development (Magano, Kiser, Shine, & Chen, 2014).
Structural Exploration and Hirshfeld Surface Analysis
Another application involves its use in the preparation and structural exploration of novel bioactive heterocycles. The compound was evaluated for antiproliferative activity, and its structure was characterized using various spectroscopic methods and X-ray diffraction studies. This research contributes to the understanding of molecular stability and intermolecular interactions, which are critical for the development of new pharmaceuticals (Prasad et al., 2018).
Molecular Stabilities and Docking Studies
The compound has also been studied for its potential anti-cancer properties through detailed molecular stabilities, conformational analyses, and molecular docking studies. This research is directed towards understanding the mechanism behind its anticancer properties, providing insights into the design of more effective cancer therapeutics (Karayel, 2021).
properties
IUPAC Name |
4-[[1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl]methoxymethyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClFN2O2/c22-18-2-1-3-19(23)20(18)21(26)25-10-8-17(9-11-25)14-27-13-16-6-4-15(12-24)5-7-16/h1-7,17H,8-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGTNSZSBMPBTFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=C(C=C2)C#N)C(=O)C3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.